tert-Butyl 3-[(3-phenylpropyl)amino]propanoate

• IUPAC Name: tert-butyl 3-(3-phenylpropylamino)propanoate
• InChI: InChI=1S/C16H25NO2/c1-16(2,3)19-15(18)11-13-17-12-7-10-14-8-5-4-6-9-14/h4-6,8-9,17H,7,10-13H2,1-3H3
• InChI Key: VTOWSIBBCAMLEX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CCNCCCC1=CC=CC=C1
• Molecular Formula: C16H25NO2
• Molecular Weight: 263.37 g/mol

Description

Tert-Butyl 3-[(3-phenylpropyl)amino]propanoate, commonly known as tert-butylamine-3-phenylpropionate, is a versatile organic compound with a wide range of applications in chemical synthesis, scientific research, and lab experiments. It is an ester of tert-butylamine, which is an amine of tertiary butyl alcohol, and phenylpropionic acid, which is a phenylpropionic acid derivative. This compound has a wide range of properties, including solubility in a variety of solvents, stability under a variety of conditions, and ability to form stable complexes with other compounds. It is also used in a variety of biochemical and physiological studies.

Scientific Research Applications

Applications in Asymmetric Reformatsky Reactions

The compound tert-butyl 3-[(3-phenylpropyl)amino]propanoate is used in the field of asymmetric Reformatsky reactions. A study demonstrated the use of d-glucosamine-derived tertiary aminoalcohol ligands, which led to the formation of β-hydroxyester product tert-butyl 3-phenyl-3-hydroxy-propanoate, enriched in either the (+)-(R) or (−)-(S) enantiomer, depending on the choice of ligand. This research adds to the understanding of asymmetric synthesis, which is crucial in the development of pharmaceuticals and complex organic molecules (Emmerson, Hems, & Davis, 2005).

Role in Synthesis of Heterocyclic β-Amino Acids

This compound is involved in the synthesis of heterocyclic β-amino acids. The study described the preparation of β-amino-5-pyrimidinepropanoic ester and its derivatives. These compounds are significant in peptide and peptidomimetic synthesis, an area critical for developing therapeutic agents (Bovy & Rico, 1993).

Contribution to Molecular and Crystal Structure Studies

Research on tert-butyl Nalpha-tert-butoxycarbonyl-L-(S-trityl)cysteinate, a derivative of L-cysteine, provides insights into the molecular and crystal structures of similar compounds. Understanding these structures is vital for the development of new materials and drugs (Kozioł et al., 2001).

Applications in Organic Synthesis

The compound is utilized in organic synthesis, especially in the preparation of enantiomerically pure compounds. This is important for the development of chiral drugs and other chiral substances in chemistry and pharmaceuticals (Jankowski et al., 1999).